Cas no 94158-01-7 (4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI))
94158-01-7 structure
Product Name:4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)
CAS No:94158-01-7
MF:C10H17N7O2
MW:267.287680387497
CID:806201
PubChem ID:44154287
Update Time:2025-04-19
4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,1'-(iminodiethane-2,1-diyl)bis[2-amino-1,5-dihydro-4H-imidazol-4-one]
- 2-amino-3-[2-[2-(2-amino-5-oxo-4H-imidazol-3-yl)ethylamino]ethyl]-4H-imidazol-5-one
- 94158-01-7
- 1,1'-(Iminodiethane-2,1-diyl)bis(2-amino-1,5-dihydro-4H-imidazol-4-one)
- DTXSID10240819
- EINECS 303-070-3
- 4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)
-
- Inchi: 1S/C10H17N7O2/c11-9-14-7(18)5-16(9)3-1-13-2-4-17-6-8(19)15-10(17)12/h13H,1-6H2,(H2,11,14,18)(H2,12,15,19)
- InChI Key: GATGYMBYAYXMFM-UHFFFAOYSA-N
- SMILES: O=C1CN(C(N)=N1)CCNCCN1C(N)=NC(C1)=O
Computed Properties
- Exact Mass: 267.14437281g/mol
- Monoisotopic Mass: 267.14437281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: -3
- Topological Polar Surface Area: 129Ų
4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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